2-[(2-chloro-6-fluorobenzyl)thio]-N-(4-iodophenyl)acetamide

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-(4-iodophenyl)acetamide
• InChI: InChI=1S/C15H12ClFINOS/c16-13-2-1-3-14(17)12(13)8-21-9-15(20)19-11-6-4-10(18)5-7-11/h1-7H,8-9H2,(H,19,20)
• InChI Key: QRCQUTVHBUWVFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSCC(=O)NC2=CC=C(C=C2)I)F
• Molecular Formula: C15H12ClFINOS
• Molecular Weight: 435.7 g/mol

Description

2-[(2-chloro-6-fluorobenzyl)thio]-N-(4-iodophenyl)acetamide, also known as CFTRinh-172, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. CFTRinh-172 has been shown to inhibit the function of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is essential for chloride ion transport across cell membranes.

Mechanism of Action

2-[(2-chloro-6-fluorobenzyl)thio]-N-(4-iodophenyl)acetamide inhibits the function of the CFTR protein by binding to a specific site on the protein. This binding prevents the opening of the chloride ion channel, which reduces chloride ion transport across cell membranes. This inhibition of CFTR function can lead to improved chloride ion transport in CF patients with mutant CFTR proteins.
Biochemical and Physiological Effects:
This compound has been shown to improve chloride ion transport in CF patients with mutant CFTR proteins. This improvement can reduce the symptoms of CF, such as lung infections and digestive problems. This compound has also been studied for its potential effects on other diseases, such as polycystic kidney disease and secretory diarrhea.

Advantages and Limitations for Lab Experiments

2-[(2-chloro-6-fluorobenzyl)thio]-N-(4-iodophenyl)acetamide has several advantages for lab experiments, including its specificity for the CFTR protein and its ability to inhibit CFTR function. However, this compound also has some limitations, such as its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 2-[(2-chloro-6-fluorobenzyl)thio]-N-(4-iodophenyl)acetamide, including its potential applications in other diseases, such as polycystic kidney disease and secretory diarrhea. Other future directions include the development of more potent and specific CFTR inhibitors, as well as the optimization of this compound for clinical use. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential effects on other cellular processes.

Scientific Research Applications

2-[(2-chloro-6-fluorobenzyl)thio]-N-(4-iodophenyl)acetamide has been extensively studied for its potential therapeutic applications in cystic fibrosis (CF) and other diseases. CF is a genetic disorder that affects the lungs, pancreas, and other organs, and is caused by mutations in the CFTR gene. This compound has been shown to inhibit the function of the mutant CFTR protein, which can improve chloride ion transport and reduce the symptoms of CF. This compound has also been studied for its potential applications in other diseases, such as polycystic kidney disease and secretory diarrhea.